Cas no 78112-34-2 (2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester)

2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester structure
78112-34-2 structure
Product Name:2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester
CAS No:78112-34-2
MF:C13H16O3
MW:220.264344215393
CID:551514
PubChem ID:12738483
Update Time:2025-04-19

2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester
    • 2-Naphthoicacid, 5,6,7,8-tetrahydro-3-methoxy-, methyl ester (6CI)
    • 6-Methoxy-7-methoxycarbonyl-1,2,3,4-tetrahydronaphtalene
    • 78112-34-2
    • 3-methoxy-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid methyl ester
    • methyl 3-methoxy-5,6,7,8-tetrahydro-2-naphthalenecarboxylate
    • 6-Methoxy-7-methoxycarbonyl-1,2,3,4-tetrahydronaphthalene
    • Inchi: 1S/C13H16O3/c1-15-12-8-10-6-4-3-5-9(10)7-11(12)13(14)16-2/h7-8H,3-6H2,1-2H3
    • InChI Key: GIPIDPLEUNBMMG-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C(=O)OC)=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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